Cas no 5615-94-1 (Butanedinitrile, amino-)
Butanedinitrile, amino- structure
Product Name:Butanedinitrile, amino-
CAS No:5615-94-1
MF:C4H5N3
MW:95.1025998592377
CID:1601878
Update Time:2024-09-11
Butanedinitrile, amino- Chemical and Physical Properties
Names and Identifiers
-
- Butanedinitrile, amino-
- aspartic acid dinitrile
- Butanedinitrile, 2-amino-
-
- Inchi： 1S/C4H5N3/c5-2-1-4(7)3-6/h4H,1,7H2
- InChI Key： VKLBVSAOSBIXST-UHFFFAOYSA-N
- SMILES： C(#N)C(N)CC#N
Computed Properties
- Exact Mass: 95.04845
Experimental Properties
- Density: 1.113±0.06 g/cm3(Predicted)
- Boiling Point: 319.4±27.0 °C(Predicted)
- PSA: 73.6
- pka: 2.40±0.33(Predicted)
Butanedinitrile, amino- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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